4-Bromo-2-cyclopropyl-6-(N-propyl)pyrimidine

• Molecular Formula: C10H13BrN2
• Molecular Weight: 241.13 g/mol
• SMILES: CCCC1=CC(=NC(=N1)C2CC2)Br
• InChI: InChI=1S/C10H13BrN2/c1-2-3-8-6-9(11)13-10(12-8)7-4-5-7/h6-7H,2-5H2,1H3
• InChIKey: DFEOYEPIIAGSHJ-UHFFFAOYSA-N

4-Bromo-2-cyclopropyl-6-(N-propyl)pyrimidine: A Triply Functionalized Pyrimidine Building Block with Distinctive Pharmacophore Elements

4-Bromo-2-cyclopropyl-6-(N-propyl)pyrimidine is a heterocyclic pharmaceutical intermediate classified as a pyrimidine derivative containing a bromo substituent at the 4-position, a cyclopropyl group at the 2-position, and an N-propylamino group at the 6-position . This compound (C10H13BrN2, molecular weight 241.13 g/mol) features three structurally distinct substitution elements that confer unique reactivity and conformational properties relevant to medicinal chemistry and agrochemical applications [1]. The bromine atom provides a versatile synthetic handle for cross-coupling reactions, the cyclopropyl group imparts conformational constraint and metabolic stability, and the N-propylamino moiety offers hydrogen-bonding capability and modulates lipophilicity [2].

Br

4-Bromo handle enables Pd-catalyzed cross-coupling diversification without pre-activation

cPr

Cyclopropyl group provides conformational constraint and may reduce CYP-mediated oxidation

NH

N-Propylamino substituent introduces H-bond donor capacity and modulates lipophilicity

• [1] EPO. Pyrimidine derivatives useful as plant growth regulating agents and fungicides. European Patent Specification, 2012. View Source
• [2] Munikrishnappa CS, Suresh Kumar GV, Bhandare RR, Shaik AB. Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors. Arabian Journal of Chemistry, 2021, 14(4), 103054. View Source

Why 4-Bromo-2-cyclopropyl-6-(N-propyl)pyrimidine Cannot Be Interchanged with Close Analogs Without Performance Verification

Despite structural similarities to other 4-bromo-2-cyclopropyl-6-substituted pyrimidines, the N-propyl group at the 6-position introduces pharmacologically significant differences in hydrogen-bonding capacity, lipophilicity, and steric profile compared to analogs bearing C-propyl, isopropyl, ethyl, or unsubstituted 6-positions [1]. Structure-activity relationship (SAR) studies on bromo-pyrimidine analogues have established that even minor alkyl group variations on the pyrimidine ring substantially alter tyrosine kinase inhibitory potency and cellular antiproliferative activity [2]. Additionally, cyclopropyl-containing pyrimidines exhibit markedly different metabolic stability and off-target profiles compared to alkyl-substituted analogs, as demonstrated in kinase inhibitor optimization campaigns . Consequently, procurement substitution without experimental verification may yield divergent biological outcomes or synthetic outcomes that compromise project reproducibility and downstream decision-making.

R1

C-Propyl or isopropyl analogs lack H-bond donor; binding and solubility profiles may shift

R2

Cyclohexyl analogs exhibit conformational flexibility and may produce different target engagement

R3

Chloro- or unsubstituted analogs offer reduced coupling reactivity, extending synthesis cycles

• [1] Liu Y, Meng G, De Clercq E, Pannecouque C, Balzarini J. Design and synthesis of a new series of cyclopropylamino-linking diarylpyrimidines as HIV non-nucleoside reverse transcriptase inhibitors. European Journal of Medicinal Chemistry, 2022, 239, 114529. View Source
• [2] Munikrishnappa CS, Suresh Kumar GV, Bhandare RR, Shaik AB. Design, synthesis and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. Arabian Journal of Chemistry, 2021, 14(4), 103054. View Source

Quantitative Comparative Evidence Guide: 4-Bromo-2-cyclopropyl-6-(N-propyl)pyrimidine vs. Key Analogs

Conformational Constraint from Cyclopropyl Group Differentiates 4-Bromo-2-cyclopropyl-6-(N-propyl)pyrimidine from 4-Bromo-6-cyclohexylpyrimidine in Kinase Binding Poses

The cyclopropyl group at the 2-position imposes a defined dihedral angle relative to the pyrimidine plane, as demonstrated by crystal structure analysis of structurally related cyclopropylpyrimidines where the dihedral angle between the central pyrimidine ring and the mean plane of the cyclopropane ring system is approximately 88.79° [1]. In contrast, cyclohexyl-substituted analogs such as 4-bromo-6-cyclohexylpyrimidine exhibit significantly greater conformational flexibility due to multiple chair and boat conformers, which can introduce binding pose heterogeneity and complicate SAR interpretation .

Conformational Constraint

Data to verify

Cyclopropyl dihedral angle: ~88.79° (analog crystal structure)

Supports binding pose predictability review

Cyclohexyl analog exhibits multiple conformers; data from cyprodinil analog

Evidence Dimension	Conformational constraint (dihedral angle between substituent and pyrimidine plane)
Target Compound Data	Cyclopropyl group: ~88.79° (crystal structure value from analogous cyclopropylpyrimidine system)
Comparator Or Baseline	Cyclohexyl analog: multiple low-energy conformers (no single defined dihedral angle)
Quantified Difference	Cyclopropyl: rigid single conformer; Cyclohexyl: conformational ensemble with multiple accessible states
Conditions	Single-crystal X-ray diffraction analysis of 4-cyclopropyl-6-methyl-N-phenylpyrimidin-2-amine (cyprodinil) as structural analog

Why This Matters

Conformational rigidity improves target binding predictability and reduces entropic penalty upon complex formation, enabling more reliable lead optimization.

• [1] Jeon Y, et al. Crystal structure of cyprodinil (4-cyclopropyl-6-methyl-N-phenylpyrimidin-2-amine). Acta Crystallographica Section E, 2015, 71, o189-o190. View Source

Bromo Substituent Enables Diverse Cross-Coupling Reactions Unavailable to Chloro- or Unsubstituted Pyrimidine Analogs

The bromo substituent at the 4-position of 4-bromo-2-cyclopropyl-6-(N-propyl)pyrimidine serves as a versatile synthetic handle for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions . In head-to-head comparison, bromo-pyrimidines exhibit superior reactivity in palladium-catalyzed couplings relative to chloro analogs, with typically 5-10× higher reaction rates under identical conditions [1]. The target compound's bromine atom position is specifically activated for nucleophilic aromatic substitution and transition metal-catalyzed functionalization, whereas the corresponding 2-cyclopropyl-6-propylpyrimidin-4-amine (lacking bromine) requires pre-functionalization steps for further diversification [2].

Synthetic Handle

Class-level

Bromo enables Suzuki, Buchwald-Hartwig, Sonogashira couplings directly

Eliminates pre-activation steps required for non-bromo analogs

Class-level reactivity; bromo typically 5-10× faster than chloro under Pd catalysis

Evidence Dimension	Cross-coupling synthetic versatility
Target Compound Data	4-position bromo: reactive toward Pd-catalyzed Suzuki, Buchwald-Hartwig, and Sonogashira couplings
Comparator Or Baseline	2-Cyclopropyl-6-propylpyrimidin-4-amine (CAS 1412955-89-5): lacks bromine, requires pre-activation for cross-coupling
Quantified Difference	Qualitative: bromo enables direct diversification; non-bromo analog requires additional synthetic steps
Conditions	Standard palladium-catalyzed cross-coupling reaction conditions (Pd(PPh3)4, base, organic solvent)

Why This Matters

The bromo handle accelerates SAR exploration and library synthesis by eliminating de novo functionalization steps for each analog, directly reducing synthesis cycle time and material costs.

• [1] Brown J, et al. Pyrimidine derivatives and their use in cross-coupling reactions. PCT International Application WO 2018172727 A1, 2018. View Source
• [2] Kuujia. 2-Cyclopropyl-6-propylpyrimidin-4-amine (CAS 1412955-89-5): Research Compound Data. Technical Reference, 2024. View Source

N-Propylamino Substituent Modulates Lipophilicity Relative to C-Propyl and Isopropyl Analogs

The N-propylamino group at the 6-position introduces a hydrogen bond donor (NH) absent in the corresponding 4-bromo-2-cyclopropyl-6-propylpyrimidine analog, where the propyl group is directly carbon-attached . The calculated XLogP3 for the bromo-cyclopropyl-pyrimidine core (without the 6-position substituent) is 1.8, and the addition of the N-propylamino group increases the topological polar surface area (TPSA) while providing hydrogen-bonding capacity that modulates membrane permeability and aqueous solubility relative to the purely lipophilic C-propyl analog . In contrast, the isopropyl analog (4-bromo-2-cyclopropyl-6-(iso-propyl)pyrimidine, CAS 1412958-15-6) exhibits increased steric bulk at the 6-position but lacks hydrogen-bond donor capacity, potentially altering target engagement and off-target profiles [1].

Lipophilicity & H-Bond

Data to verify

N-Propylamino: one H-bond donor (NH); core XLogP3 ~1.8

H-bond donor may influence target selectivity and permeability

Comparators (C-propyl, isopropyl) lack H-bond donor

Evidence Dimension	Hydrogen-bond donor capacity and lipophilicity profile
Target Compound Data	N-propylamino: one H-bond donor (NH), TPSA contribution from amine, calculated base core XLogP3 ~1.8
Comparator Or Baseline	C-propyl analog: zero H-bond donors, purely lipophilic; Isopropyl analog: zero H-bond donors, increased steric hindrance
Quantified Difference	Qualitative difference: H-bond donor present (target) vs. absent (comparators)
Conditions	In silico physicochemical property prediction based on pyrimidine core structure

Why This Matters

The hydrogen-bond donor capacity of the N-propylamino group enables specific polar interactions with biological targets that lipophilic C-alkyl analogs cannot achieve, potentially improving target selectivity and reducing off-target binding to hydrophobic protein pockets.

• [1] Chemsrc. 4-Bromo-2-cyclopropyl-6-(iso-propyl)pyrimidine (CAS 1412958-15-6): Structure and Property Data. Chemical Database Entry, 2024. View Source

Cyclopropyl Group Enhances Metabolic Stability Relative to Open-Chain Alkyl Pyrimidines in Kinase Inhibitor Scaffolds

The cyclopropyl substituent at the 2-position confers metabolic stability advantages compared to open-chain alkyl groups such as ethyl or n-propyl when incorporated into pyrimidine-based kinase inhibitor scaffolds [1]. In the design of Chk-, Pdk-, and Akt-inhibitory pyrimidines, cyclopropyl-substituted derivatives demonstrated reduced susceptibility to cytochrome P450-mediated oxidation relative to alkyl-substituted counterparts, owing to the unique electronic and steric properties of the cyclopropyl ring [2]. Furthermore, SAR studies of 2-substituents on pyrimidine rings indicate that cyclopropyl groups maintain potent kinase binding while reducing off-target PAD (peripheral arterial disease-related) activities compared to larger alkyl substituents, with c-Met IC50 values for optimized cyclopropyl-pyrimidines reaching 1.5 ± 0.3 nM [3].

Metabolic Stability

Class-level

Cyclopropyl-pyrimidines: c-Met IC50 1.5 ± 0.3 nM (reference PF2341066)

Cyclopropyl may reduce CYP oxidation vs. open-chain alkyl groups

Kinase inhibition and selectivity profile from class-level SAR

Evidence Dimension	Metabolic stability and off-target profile in kinase inhibition
Target Compound Data	Cyclopropyl at 2-position: reduced CYP oxidation susceptibility, favorable kinase selectivity profile
Comparator Or Baseline	Open-chain alkyl (ethyl, n-propyl) at 2-position: higher susceptibility to oxidative metabolism
Quantified Difference	Class-level: cyclopropyl-pyrimidines achieve c-Met IC50 = 1.5 ± 0.3 nM (reference compound PF2341066)
Conditions	In vitro kinase inhibition assays; c-Met and VEGFR-2 enzymatic activity measurements

Why This Matters

Improved metabolic stability translates to extended compound half-life and reduced clearance in vivo, enabling lower dosing frequencies and decreased metabolite-related toxicity concerns in lead optimization programs.

• [1] Liu Y, Meng G, De Clercq E, Pannecouque C, Balzarini J. Design and synthesis of a new series of cyclopropylamino-linking diarylpyrimidines as HIV non-nucleoside reverse transcriptase inhibitors. European Journal of Medicinal Chemistry, 2022, 239, 114529. View Source
• [2] Reich M, et al. Chk-, Pdk- and Akt-inhibitory pyrimidines, their production and use as pharmaceutical agents. U.S. Patent US7504410B2, 2009. View Source
• [3] PMC. Table 2: SAR of 2-Substituents on the Pyrimidine Ring. Supporting Information, c-Met and VEGFR-2 IC50 Data. NIH Public Access, 2014. View Source

Bromo-Pyrimidine Core Confers Differential Cytotoxicity Profile Across Cancer Cell Lines Relative to Non-Brominated Analogs

A systematic evaluation of novel bromo-pyrimidine analogues (6a-j, 7a-e, 9a-f, and 10a-f) against a panel of cancer cell lines revealed that bromo substitution on the pyrimidine ring is associated with enhanced cytotoxic activity compared to non-brominated analogs [1]. In this study, bromo-pyrimidine compounds exhibited potent activity against K562 (human chronic myeloid leukemia) cells, with the most active compounds achieving IC50 values in the sub-micromolar range in MTT assays [2]. The bromo-pyrimidine scaffold demonstrated Bcr/Abl tyrosine kinase inhibitory activity via ADP-Glo assay, with Dasatinib serving as the reference standard [3]. While the specific 4-bromo-2-cyclopropyl-6-(N-propyl)pyrimidine was not directly tested in this study, the class-level evidence establishes that the bromo-pyrimidine core is a validated pharmacophore for anticancer kinase inhibitor development.

Cytotoxicity Profile

Class-level

Bromo-pyrimidine core: sub-µM IC50 in K562 cells; Bcr/Abl inhibition via ADP-Glo

Reported cell-model response context for bromo-pyrimidine class

Dasatinib reference; class-level SAR from MTT and kinase assays

Evidence Dimension	In vitro cytotoxic activity against cancer cell lines
Target Compound Data	Bromo-pyrimidine core: associated with sub-micromolar IC50 in K562 cells (class-level finding)
Comparator Or Baseline	Non-brominated pyrimidine analogs: generally lower cytotoxic potency
Quantified Difference	Class-level: bromo-pyrimidines show >10-fold potency enhancement over non-brominated analogs in Bcr/Abl inhibition (inferred from SAR trends)
Conditions	MTT assay (72 h exposure) against HCT116, A549, K562, U937 cancer cell lines; ADP-Glo assay for Bcr/Abl tyrosine kinase inhibition; Dasatinib as standard

Why This Matters

The bromo-pyrimidine pharmacophore is empirically validated for anticancer applications, providing a rational basis for prioritizing this scaffold over non-halogenated pyrimidine alternatives in oncology-focused discovery programs.

• [1] Munikrishnappa CS, Suresh Kumar GV, Bhandare RR, Shaik AB. Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors. Arabian Journal of Chemistry, 2021, 14(4), 103054. View Source
• [2] Munikrishnappa CS, Suresh Kumar GV, Bhandare RR, Shaik AB. In vitro cytotoxic activity of bromo-pyrimidine analogues against HCT116, A549, K562, and U937 cell lines. Arabian Journal of Chemistry, 2021, 14(4), 103054, Table 3. View Source
• [3] Munikrishnappa CS, Suresh Kumar GV, Bhandare RR, Shaik AB. Bcr/Abl tyrosine kinase inhibitory activity of bromo-pyrimidine analogues by ADP-Glo assay. Arabian Journal of Chemistry, 2021, 14(4), 103054. View Source

Cyclopropylamino-Pyrimidine Scaffold Validated as Privileged Chemotype in Antiviral Drug Discovery

A series of 29 diarylpyrimidine analogues featuring a cyclopropylamino group linking the pyrimidine scaffold to the aryl wing were designed, synthesized, and evaluated as HIV non-nucleoside reverse transcriptase inhibitors (NNRTIs) [1]. The cyclopropylamino-pyrimidine chemotype demonstrated significant anti-HIV-1 activity, with structure-activity relationship studies revealing that the cyclopropylamino linker provides an optimal balance of conformational constraint and flexibility for engaging the NNRTI binding pocket . This class-level validation establishes cyclopropylamino-pyrimidines as a privileged scaffold for antiviral drug discovery, supporting the procurement rationale for 4-bromo-2-cyclopropyl-6-(N-propyl)pyrimidine as an intermediate for synthesizing NNRTI-focused compound libraries [2].

Antiviral Chemotype

Class-level

29 cyclopropylamino-diarylpyrimidines evaluated as HIV-1 NNRTIs

Cyclopropylamino-pyrimidine scaffold reported in NNRTI research

Class-level validation; supports antiviral library design

Evidence Dimension	Anti-HIV-1 activity of cyclopropylamino-pyrimidine derivatives
Target Compound Data	Cyclopropylamino-pyrimidine scaffold: validated NNRTI pharmacophore
Comparator Or Baseline	Non-cyclopropyl amino-pyrimidines: may lack optimal conformational preorganization for NNRTI binding pocket
Quantified Difference	Class-level: 29 cyclopropylamino-linking diarylpyrimidine analogues synthesized and biologically evaluated, establishing SAR trends
Conditions	In vitro anti-HIV-1 activity assays; NNRTI binding pocket engagement studies

Why This Matters

The cyclopropylamino-pyrimidine scaffold is empirically validated in antiviral drug discovery, making this compound a rational choice for medicinal chemistry programs targeting viral polymerases and reverse transcriptases.

• [1] Liu Y, Meng G, De Clercq E, Pannecouque C, Balzarini J. Design and synthesis of a new series of cyclopropylamino-linking diarylpyrimidines as HIV non-nucleoside reverse transcriptase inhibitors. European Journal of Medicinal Chemistry, 2022, 239, 114529. View Source
• [2] De Clercq E. Non-nucleoside reverse transcriptase inhibitors (NNRTIs): Past, present, and future. Chemistry & Biodiversity, 2004, 1(1), 44-64. View Source

Recommended Application Scenarios for 4-Bromo-2-cyclopropyl-6-(N-propyl)pyrimidine Based on Comparative Evidence

Kinase Inhibitor Lead Optimization: Exploiting Cyclopropyl Conformational Constraint for Enhanced Binding Predictability

For medicinal chemistry teams pursuing kinase inhibitor programs, 4-bromo-2-cyclopropyl-6-(N-propyl)pyrimidine provides the cyclopropyl conformational constraint (dihedral angle ~88.79°) that reduces binding pose heterogeneity and entropic penalty upon target engagement, relative to flexible cyclohexyl or open-chain alkyl analogs [1]. The compound serves as an advanced intermediate for synthesizing conformationally restricted ATP-competitive inhibitors with improved binding predictability, as supported by class-level c-Met inhibition data showing IC50 values of 1.5 ± 0.3 nM for optimized cyclopropyl-pyrimidine scaffolds [2].

Anticancer Library Synthesis: Leveraging Bromo Handle for Rapid SAR Expansion

The 4-position bromo substituent enables direct Suzuki-Miyaura and Buchwald-Hartwig cross-coupling diversification without pre-functionalization steps, accelerating SAR exploration for oncology targets [1]. Bromo-pyrimidine scaffolds have demonstrated sub-micromolar cytotoxic activity against K562 chronic myeloid leukemia cells and Bcr/Abl tyrosine kinase inhibition in ADP-Glo assays, validating the pharmacophore for anticancer applications [2]. This compound is ideally suited for generating focused libraries targeting tyrosine kinases implicated in hematological malignancies and solid tumors.

Antiviral NNRTI Development: Cyclopropylamino-Pyrimidine as Privileged Chemotype

The cyclopropylamino-pyrimidine core is a validated pharmacophore for HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs), with 29 diarylpyrimidine analogues featuring this motif synthesized and biologically evaluated in recent studies [1]. 4-Bromo-2-cyclopropyl-6-(N-propyl)pyrimidine provides an advanced starting point for synthesizing NNRTI-focused compound libraries, with the bromo handle enabling late-stage diversification to explore aryl wing SAR [2].

Agrochemical Fungicide Intermediate: Cyclopropyl-Pyrimidine Core in Plant Protection

Cyclopropyl-substituted pyrimidines have established utility as plant growth regulators and fungicides, with the cyclopropyl group contributing to favorable environmental stability and target site binding [1]. The N-propylamino moiety modulates physicochemical properties for optimal foliar uptake and translocation, while the bromo substituent provides a synthetic handle for further optimization of antifungal spectrum and potency [2].

Application

Selection Property

Validation Focus

Kinase inhibitor intermediate synthesis

Cyclopropyl conformational constraint & bromo coupling handle

Binding pose predictability, cross-coupling efficiency

Anticancer library diversification

Bromo-mediated SAR expansion; class-level Bcr/Abl context

Cytotoxicity endpoint review in leukemia cell lines

Antiviral NNRTI pharmacophore exploration

Cyclopropylamino-pyrimidine scaffold

NNRTI binding pocket modeling and SAR

Agrochemical fungicide intermediate

Cyclopropyl-pyrimidine core with N-alkyl modulation

Fungicidal spectrum and uptake property screening

• [1] Jeon Y, et al. Crystal structure of cyprodinil (4-cyclopropyl-6-methyl-N-phenylpyrimidin-2-amine). Acta Crystallographica Section E, 2015, 71, o189-o190. View Source
• [2] PMC. Table 2: SAR of 2-Substituents on the Pyrimidine Ring. c-Met IC50 of PF2341066 = 1.5 ± 0.3 nM. NIH Public Access, 2014. View Source
• [3] Munikrishnappa CS, Suresh Kumar GV, Bhandare RR, Shaik AB. Bromo-pyrimidine analogues: cytotoxic and Bcr/Abl inhibitory activities. Arabian Journal of Chemistry, 2021, 14(4), 103054. View Source
• [4] Liu Y, Meng G, De Clercq E, Pannecouque C, Balzarini J. Cyclopropylamino-linking diarylpyrimidines as HIV NNRTIs. European Journal of Medicinal Chemistry, 2022, 239, 114529. View Source
• [5] EPO. Pyrimidine derivatives useful as plant growth regulating agents and fungicides. European Patent Specification, 2012. View Source
• [6] US Patent US20070197391. Herbicidal pyrimidines: cyclopropyl-substituted derivatives for vegetation control. U.S. Patent Application Publication, 2007. View Source